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This guide provides troubleshooting advice and answers to frequently asked questions
regarding exception handling in .NET applications interacting with OPC (Open Platform
Communications) servers. It is intended for researchers, scientists, and drug development
professionals who may encounter issues during their experiments involving OPC-based data
acquisition and control.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental best practices for exception handling in a .NET OPC
application?

Al: Proper exception handling is crucial for the reliability of your application. Key practices
include:

o Use try/catch/finally blocks: Enclose code that can potentially throw an exception within a try
block. Use catch blocks to handle specific exceptions and a finally block to release
resources, ensuring that connections to OPC servers are properly closed.[1][2][3]

» Handle specific exceptions: Catch more specific exceptions before general Exception types.
[3][4] For OPC applications, this means catching specific exceptions like
Opc.Ua.ServiceResultException before a generic System.Exception.

e Avoid empty catch blocks: An empty catch block hides errors and can leave your application
in an unknown state.[5] At a minimum, log the exception details.[2][4]
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e Log exceptions: Implement a robust logging mechanism to record exception details,
including the message, stack trace, and any inner exceptions.[2][3][4] This is invaluable for
debugging.

» Design to avoid exceptions: Where possible, check for conditions that might lead to an
exception before performing an operation. For example, check the server status before
attempting to read or write data.[1][2]

Q2: What are the common types of exceptions | might encounter in a .NET OPC UA
application?

A2: In .NET OPC UA applications, exceptions often originate from the underlying
communication stack or the OPC UA server itself. The primary exception class to be aware of
is Opc.Ua.ServiceResultException. However, you may also encounter exceptions wrapped as
inner exceptions.[6]

Common exceptions include:

e Opc.Ua.ServiceResultException: This is a common exception in OPC UA applications,
indicating a problem with a service call to the server. The StatusCode property of this
exception provides more specific details about the error.

o System.lO.FileNotFoundException: Can occur if the application's configuration files, such as
those for certificates, are missing.[7]

o System.InvalidCastException: This might happen if there's an attempt to cast an exception to
an incorrect type, for example, casting a FileNotFoundException to a
ServiceResultException.[7]

o Network-related exceptions: These can occur due to firewalls, network connectivity issues, or
incorrect server addresses.

Q3: How should | handle connection errors with an OPC server?

A3: Connection errors are common and can be caused by various factors. A systematic
approach to troubleshooting is essential.
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o Check Network Connectivity: Ensure the client machine can reach the server machine over
the network.

» Firewall Configuration: Firewalls on either the client or server machine can block OPC
communication.[8][9] Ensure that the necessary ports are open. For OPC UA, this is typically
the port the server is listening on. For OPC Classic (DA), this involves port 135 for DCOM.[8]

o DCOM Settings (for OPC Classic): OPC Classic relies on DCOM. Misconfigured DCOM
settings are a frequent source of connection problems.[8][9]

o Server Status: Verify that the OPC server is running and in a healthy state.

» Authentication and Authorization: Ensure the client application has the necessary credentials
and permissions to connect to the OPC server.[8]

Troubleshooting Guides
Guide 1: Troubleshooting Common OPC HRESULT Error
Codes in .NET

When working with OPC Classic (DA) through COM interop in .NET, you may encounter
HRESULT error codes. These are often wrapped in a
System.Runtime.InteropServices.COMException. The error message "Error HRESULT E_FAIL
has been returned from a call to a COM component" is a generic error that requires further
investigation.[10][11]
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Recommended
HRESULT Value Constant Common Cause .
Action
Check the server's
- logs and the Windows
Unspecified error.
Event Log on both the
Often masks a more _
0x80004005 E_FAIL - ) client and server
specific underlying )
) machines for more
issue.[10][12] )
detailed error
messages.[11]
Verify that the user
Access is denied. This  account running the
is typically a DCOM client application has
0x80070005 E_ACCESSDENIED security or user the necessary DCOM
authentication issue. launch and access
[8][12] permissions on the
server machine.
Ensure the OPC
Class not registered. server is properly
The OPC server's installed. You may
REGDB_E_CLASSN COM component is need to re-register the
0x80040154
OTREG not correctly server's DLLs or
registered on the EXEs using regsvr32
machine.[8] or the /regserver
command-line switch.
The RPC server is ] )
] o Check firewall settings
unavailable. This is ]
_ on both the client and
often due to a firewall
RPC_S_SERVER_UN ) i server. Ensure port
0x800706BA blocking DCOM traffic )
AVAILABLE 135 is open for
or network ]
. DCOM. Verify network
connectivity issues.[8] o
connectivity.
[11]
0xC0040006 OPC_E BADRIGHTS The item's access Check the

rights do not allow the

requested operation

configuration of the
OPC server to ensure

the client has the
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(e.g., trying to write to
a read-only tag).[13]

appropriate read/write
permissions for the

specific tags.

0xC0040004 OPC_E_BADTYPE

The server cannot
convert the data
between the specified
format/requested data
type and the canonical
data type.[13]

Ensure that the data

type being used in the
.NET client application
matches the data type
of the tag on the OPC

Server.

Guide 2: Handling OPC UA ServiceResultException

The Opc.Ua.ServiceResultException is central to error handling in OPC UA. The StatusCode

property of this exception provides specific information about the error.
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StatusCode

Description

Common Cause

Recommended
Action

Bad_UnexpectedError

An unexpected error

occurred.

A general server-side

error.

Check the OPC UA
server's diagnostic
logs for more

information.

Bad_ldentityTokenlnv
alid

The user identity

token is not valid.

Incorrect username,
password, or
certificate provided by

the client.

Verify the client's user
authentication

settings.

Bad_ CertificateUntrus
ted

The server does not
trust the client's

certificate.

The client's instance
certificate has not
been added to the
server's trusted

certificate store.

Copy the client's
certificate to the
server's trusted
certificate directory
and ensure the server
is configured to trust
it.

Bad_SecureChannelC

losed

The secure channel

has been closed.[14]

This can happen if the
server rejects the
client's certificate or if
there are network

interruptions.[14]

Ensure that the client
and server certificates
are trusted by each
other.[14] Check for

network issues.

Bad_NodeldUnknown

The requested Nodeld
does not exist in the
server's address

space.

The client is trying to
access a tag or node
that has not been

defined on the server.

Verify that the Nodeld
is correct and exists

on the OPC server.

Bad_NotWritable

The access level for
the node does not

allow writing.

The client is
attempting to write to

a read-only tag.

Check the server's
configuration for the
specific node to
ensure it is configured

for write access.

Experimental Protocols & Workflows
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Protocol 1: A Robust OPC Data Logging Workflow

This workflow outlines a resilient method for logging data from an OPC server to a database,

incorporating exception handling.
e Initialization:
o Establish a connection to the OPC server.
o Establish a connection to the database.
o Create a subscription on the OPC server for the data points of interest.
o Data Monitoring and Logging Loop:
o In a continuous loop or on a timed interval:
= Attempt to read the latest values from the OPC subscription.
» |f the read is successful, attempt to write the data to the database.
» |f the database write is successful, continue the loop.
o Exception Handling:
o Wrap the OPC read and database write operations in separate try/catch blocks.

o OPC Read Exception: If an exception occurs during the OPC read (e.g.,
ServiceResultException with Bad_ConnectionClosed), log the error and attempt to re-
establish the connection to the OPC server. Implement a back-off strategy to avoid
overwhelming the server with connection requests.

o Database Write Exception: If an exception occurs during the database write (e.qg.,
System.Data.SqlClient.SqlException), log the error. Implement a data buffering
mechanism to temporarily store the OPC data in memory or on a local disk. Periodically
attempt to write the buffered data to the database once the connection is restored.

e Resource Cleanup:
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o Use a finally block to ensure that the OPC server connection and database connection are
properly closed when the application shuts down or the logging process is terminated.

Logical Relationship: General Exception Handling Flow

The following diagram illustrates a general logical flow for handling exceptions in a .NET OPC
application.
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Start OPC Operation

try {

// OPC communication code

}

Exception Occurs

/

catch (Opc.Ua.ServiceResultException ex

Other Exception s ServiceResultException

Log Specific Error

No Exception catch (Exception ex) (e.g., StatusCode)

s General Exception

Attempt Recovery
/ Log General Error / (e.g., Reconnect)

finally {
// Cleanup resources

}

End Operation

Click to download full resolution via product page

Caption: A logical workflow for handling exceptions in .NET OPC applications.
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Experimental Workflow: OPC Client Connection with
Certificate Handling

This diagram illustrates the workflow for a .NET OPC UA client connecting to a server, including

the necessary steps for handling security certificates.
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Load Application
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!
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Certificate
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Select Server
Endpoint
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}
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Success
Handle Connection Error

Connection Successful

Certificate Untrusted

Log Certificate
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Caption: Workflow for an OPC UA client connection, including certificate validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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